N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[4-[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C18H19N3O2S/c1-11-8-13-4-2-3-5-15(13)21(11)16(22)9-14-10-24-18(19-14)20-17(23)12-6-7-12/h2-5,10-12H,6-9H2,1H3,(H,19,20,23)
• InChI Key: QNFXXKKFQJPLKT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)CC3=CSC(=N3)NC(=O)C4CC4
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol
• CAS No.: 921845-02-5

Description

Indolin-2-one derivatives are a class of compounds that have been synthesized and studied for their bioactive properties. They have been designed as acetylcholine esterase (AChE) inhibitors, which are used clinically to treat Alzheimer’s disease (AD).

Synthesis Analysis

The synthesis of similar compounds often involves the incorporation of different moieties into the indolin-2-one structure. For example, one study reported the synthesis of indolin-2-one derivatives incorporating a 1-benzyl-1H-1,2,3-triazole moiety.

Molecular Structure Analysis

The molecular structure of these compounds is typically analyzed using various spectroscopic techniques, including multinuclear NMR (1H, 13C, and 77Se), IR, and mass spectrometry.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds are typically characterized by their melting point, yield, and IR spectra.

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable for the development of new therapeutic agents .

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target . For instance, some indole derivatives have been found to inhibit enzymes, while others may act as agonists or antagonists at certain receptors .

Biochemical Pathways

Indole derivatives are known to impact a wide range of biochemical pathways due to their ability to interact with multiple targets . These can include pathways related to inflammation, viral replication, cancer progression, and more .

Result of Action

Given the broad range of biological activities associated with indole derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular level .

Future Directions

The future directions for research on these compounds could involve further development and testing of their bioactive properties. For example, some indolin-2-one derivatives have shown strong cytotoxicity against human cancer cell lines, suggesting potential for further development as anticancer agents.